4-fluoro-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C14H20FNO5S/c1-11-8-12(15)2-3-13(11)22(18,19)16-9-14(21-7-5-17)4-6-20-10-14/h2-3,8,16-17H,4-7,9-10H2,1H3
• InChI Key: LHXOIUDRGOADBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC2(CCOC2)OCCO
• Molecular Formula: C14H20FNO5S
• Molecular Weight: 333.38 g/mol

Description

4-fluoro-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H20FNO5S and its molecular weight is 333.37. The purity is usually 95%.
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Scientific Research Applications

Enhancing COX-2 Selectivity

Research has demonstrated that the introduction of a fluorine atom into certain sulfonamide derivatives can significantly enhance the selectivity for COX-2 over COX-1 inhibition. This characteristic is crucial for developing anti-inflammatory agents with reduced side effects. A notable compound, JTE-522, has shown potent COX-2 inhibitory activity, making it a candidate for treating conditions like rheumatoid arthritis and acute pain (Hashimoto et al., 2002).

Corrosion Inhibition

Studies on the adsorption and corrosion inhibition properties of sulfonamide derivatives have revealed their potential in protecting metals from corrosion. Quantum chemical calculations and molecular dynamics simulations suggest that these compounds can effectively prevent iron corrosion, offering applications in materials preservation and industrial maintenance (Kaya et al., 2016).

Photocatalytic Applications

Donor-acceptor fluorophores, including those based on sulfonamide structures, have been identified as powerful organophotocatalysts. Their broad applicability and excellent redox properties make them suitable for various organic reactions, highlighting their role in sustainable chemistry and materials science (Shang et al., 2019).

Bioconjugation Techniques

The use of fluorobenzenesulfonyl chloride derivatives for activating hydroxyl groups on polymers demonstrates a novel approach for covalently attaching biological molecules to solid supports. This technique has potential applications in developing therapeutic agents and bioselective separation technologies (Chang et al., 1992).

Radical N-Demethylation

Innovative approaches using N-fluorobenzenesulfonimide as an oxidant have been developed for the N-demethylation of N-methyl amides. This method, facilitated by copper catalysis, opens new avenues in synthetic organic chemistry for modifying amide functionalities (Yi et al., 2020).

Enantioselective Synthesis

The enantiodivergent synthesis of molecules, such as 3'-fluorothalidomide, using a single chiral molecule as a catalyst, illustrates the potential of fluorine-containing sulfonamides in stereochemical manipulations. This approach is valuable for producing chiral molecules with specific biological activities (Yamamoto et al., 2011).